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Compound of Interest
5.

Compound Name: ((Trimethyilsilyl)ethynyl)picolinalde
hyde

CAS No.: 650606-63-6

Cat. No.: B3055486

Get Quote

Executive Summary

5-((Trimethylsilyl)ethynyl)picolinaldehyde (CAS: 650606-63-6) is a functionalized pyridine
derivative serving as a critical intermediate in the synthesis of heterocyclic pharmaceuticals and

organic optoelectronic materials.[1] It is physically characterized as a pale yellow solid with a
melting point range of 79-81 °C.

This compound represents a "masked” terminal alkyne; the trimethylsilyl (TMS) group protects
the alkyne from premature reaction while the aldehyde moiety at the C2 position remains
available for condensation reactions (e.g., Schiff base formation, reductive amination). Its dual-
functionality makes it a staple in diversity-oriented synthesis (DOS) of pyridine-based scaffolds.

Chemical Identity & Structural Data[1][2][3][4]
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Parameter Technical Specification

IUPAC Name 5-(Trimethylsilylethynyl)pyridine-2-carbaldehyde
Common Name 5-((Trimethylsilyl)ethynyl)picolinaldehyde

CAS Registry Number 650606-63-6

Molecular Formula C11H13NOSI

Molecular Weight 203.31 g/mol

SMILES C(C)C#CC1=CN=C(C=C1)C=0[1][2]

** MDL Number** MFCD13189729

Physical Properties & Characterization
Physical State and Appearance|[3]

» State: Solid (Crystalline or powder depending on isolation method).
e Color: Pale yellow to light brown.

o Note: Darkening often indicates oxidation of the aldehyde or trace palladium
contamination from synthesis.

e Odor: Characteristic aromatic/pyridine-like odor.

Thermal Properties

¢ Melting Point (Experimental):79 — 81 °C [1].[3]

o Comparative Insight: The melting point is significantly lower than its desilylated analog, 5-
ethynylpicolinaldehyde (MP: 121-122 °C) [2]. The bulky TMS group disrupts the crystal
lattice packing, lowering the lattice energy and melting transition temperature.

¢ Boiling Point (Predicted): 264.5 + 40.0 °C at 760 mmHg.

Solubility Profile
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» High Solubility: Dichloromethane (DCM), Chloroform (CHCIs), Ethyl Acetate, Tetrahydrofuran
(THF).

e Low Solubility: Water, Hexanes (partial solubility, often used as a co-solvent for
crystallization).

Synthesis & Manufacturing Workflow

The industrial and laboratory-scale preparation relies on the Sonogashira Cross-Coupling
reaction. This palladium-catalyzed cycle couples an aryl halide with a terminal alkyne.

Synthetic Protocol (Standardized)

o Starting Materials: 5-Bromo-2-pyridinecarboxaldehyde (CAS 31181-90-5) and
Trimethylsilylacetylene.

o Catalyst System: Pd(PPhs)2Clz (2-5 mol%) and Cul (1-3 mol%) as a co-catalyst.

e Solvent/Base: Anhydrous THF or DMF with Triethylamine (EtsN) or Diisopropylamine (DIPA)
to neutralize the HBr byproduct.

» Conditions: Inert atmosphere (N2 or Ar), typically run at room temperature to 50°C to prevent
aldehyde degradation.

Workflow Diagram

The following diagram illustrates the synthesis and the critical "branching" utility of this
molecule in drug discovery.
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Caption: Synthesis pathway from brominated precursor to TMS-protected intermediate and
downstream divergence.

Handling, Stability & Storage
Chemical Stability

o Protodesilylation Risk: The C-Si bond is labile under basic conditions (e.g., K2CO3/MeOH) or
in the presence of fluoride ions (TBAF). Avoid protic solvents with strong bases unless
deprotection is intended.

» Oxidation: The aldehyde group is susceptible to oxidation to the carboxylic acid (5-
((trimethylsilyl)ethynyl)picolinic acid) upon prolonged exposure to air.

Storage Protocols
o Temperature: Store at -20 °C for long-term stability.

o Atmosphere: Store under Argon or Nitrogen.

o Container: Amber glass vials to protect from light (though less critical than air exclusion).

Safety (GHS Classification)

 Signal Word: Warning
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e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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